Cas no 1485300-60-4 (4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one)

• Product Name: 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one
• CAS No: 1485300-60-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5577864
• Update Time: 2025-10-05

4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-methoxyphenyl)-4-methyl-
• 4-(2-Methoxyphenyl)-4-methylpyrrolidin-2-one
• 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one

• Inchi： 1S/C12H15NO2/c1-12(7-11(14)13-8-12)9-5-3-4-6-10(9)15-2/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： CXHWHIRHFPPMSI-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2OC)(C)CC1=O

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 397.9±42.0 °C(Predicted)
• pka: 16.21±0.40(Predicted)

Additional information on 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one

Research Brief on 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one (CAS: 1485300-60-4): Recent Advances and Applications

The compound 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one (CAS: 1485300-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolidin-2-one core and methoxyphenyl substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammation-related conditions. Recent studies have explored its potential as a modulator of key biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's structural analogs and their binding affinities to GABA_A receptors. The research demonstrated that 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one exhibits selective binding to α2/α3 subunit-containing GABA_A receptors, suggesting potential anxiolytic and muscle relaxant properties without the sedative effects associated with traditional benzodiazepines. This finding positions the compound as a promising candidate for developing novel anxiolytic drugs with improved safety profiles.

In the realm of neurodegenerative diseases, a recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one show neuroprotective effects in models of Parkinson's disease. The mechanism appears to involve modulation of mitochondrial function and reduction of oxidative stress in dopaminergic neurons. The compound's ability to cross the blood-brain barrier efficiently, as demonstrated in pharmacokinetic studies, further enhances its therapeutic potential for CNS applications.

From a synthetic chemistry perspective, innovative routes for the production of 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one have been developed, as reported in Organic Process Research & Development (2023). The new synthetic approaches employ catalytic asymmetric methods, significantly improving yield and enantiomeric purity compared to traditional routes. These advancements in synthesis are crucial for scaling up production for potential clinical trials and commercial applications.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with applications ranging from psychiatric disorders to neuropathic pain management. One notable patent (WO2024015832) claims novel formulations of 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one with enhanced bioavailability through nanoparticle encapsulation. This technological development addresses previous challenges related to the compound's solubility and could significantly impact its clinical translation.

Ongoing research continues to explore the full therapeutic potential of 4-(2-methoxyphenyl)-4-methylpyrrolidin-2-one, with particular focus on its structure-activity relationships and potential off-target effects. As understanding of its pharmacological profile deepens, this compound may emerge as a valuable scaffold for developing novel therapeutics across multiple disease areas, particularly in neurology and psychiatry.